Cas no 89-61-2 (2,5-Dichloronitrobenzene)

2,5-Dichloronitrobenzene structure
2,5-Dichloronitrobenzene structure
Product Name:2,5-Dichloronitrobenzene
CAS No:89-61-2
MF:C6H3Cl2NO2
MW:191.999519586563
MDL:MFCD00007074
CID:34515
PubChem ID:6977
Update Time:2025-09-22

2,5-Dichloronitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1,4-Dichloro-2-nitrobenzene
    • Nitro-p-dichlorobenzene
    • 2,5-Dichloronitrobenzene
    • 1,4-Dichlor-2-nitrobenzol
    • 1,4-dichloro-2-nitro-benzene
    • 1,4-dichloro-nitrobenzene
    • 1-chloro-4-chloro-3-nitrobenzene
    • 1-nitro-2,5-dichloro-benzene
    • 2,5-Dichlornitrobenzen
    • 2,5-dichlornitrobenzene
    • 2,5-Dichlornitrobenzol
    • 2,5-dichloro-1-nitrobenzene
    • 2,5-dichloronitrobenezene
    • 2,5-dichloro-nitro-benzene
    • 2,5-DICHLORONITROBENZOL
    • 2-NITRO-P-DICHLOROBENZENE
    • AI3-01523
    • 2,5-Dichlornitrobenzen [Czech]
    • 89-61-2
    • IY18G50FF4
    • NSC 406125
    • UNII-IY18G50FF4
    • 1,4-dichlor-2-nitrobenzen
    • HSDB 8024
    • DTXSID7052602
    • NSC-6294
    • AC-11511
    • LS-29810
    • NCGC00357044-01
    • Benzene,5-dichloronitro-
    • DTXCID1031175
    • Benzene, 1-nitro-2,5-dichloro-
    • 1-Nitro-2,5-dichlorobenzene
    • CCRIS 3096
    • 1,4-DICHLORO-2-NITROBENZENE [HSDB]
    • SCHEMBL358730
    • Q18818937
    • NSC6294
    • 1,4-dichloro-2nitrobenzene
    • D0387
    • MFCD00007074
    • 2,5-dichloronitrobezene
    • FT-0610319
    • 1,4-Dichloro-2-nitrobenzene, PESTANAL(R), analytical standard
    • EINECS 201-923-3
    • Benzene,4-dichloro-2-nitro-
    • NSC406125
    • AKOS000118944
    • InChI=1/C6H3Cl2NO2/c7-4-1-2-5(8)6(3-4)9(10)11/h1-3
    • Benzene, 1,4-dichloro-2-nitro-
    • 1,4-dichloronitrobenzene
    • CHEMBL354761
    • F0001-2196
    • NSC-406125
    • BRN 0778109
    • Benzene, 2,5-dichloronitro-
    • 2,5-dichloro-nitrobenzene
    • 1,4-Dichloro-2-nitrobenzene, 99%
    • Z56926526
    • WLN: WNR CG EG
    • AS-14111
    • W-100368
    • Tox21_303735
    • CAS-89-61-2
    • DICHLORONITROBENZENE, 2,5-
    • EN300-17409
    • 2, 5-dichloronitrobenzene
    • 1,4-Dichloro-2-nitrobenzene (ACI)
    • Benzene, 1,4-dichloro-3-nitro- (1CI)
    • 1,4-Dichloro-3-nitrobenzene
    • 2-Nitro-1,4-dichlorobenzene
    • NSC 6294
    • Nitropdichlorobenzene
    • NS00007644
    • 1Nitro2,5dichlorobenzene
    • Benzene, 1,4dichloro2nitro
    • 2,5Dichlornitrobenzen
    • Benzene, 2,5dichloronitro
    • 2,5Dichloronitrobenzol
    • 2,5dichloronitrobenzene
    • MDL： MFCD00007074
    • Inchi： 1S/C6H3Cl2NO2/c7-4-1-2-5(8)6(3-4)9(10)11/h1-3H
    • InChI Key： RZKKOBGFCAHLCZ-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C(Cl)=CC=C(Cl)C=1)=O
    • BRN： 778109

Computed Properties

  • Exact Mass: 190.95400
  • Monoisotopic Mass: 190.954084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: White to light yellow crystals. Prisms or flakes crystallized from ethanol and flakes crystallized from ethyl acetate
  • Density: 1,442 g/cm3
  • Melting Point: 54.0 to 57.0 deg-C
  • Boiling Point: 98°C/3mmHg(lit.)
  • Flash Point: Fahrenheit: 275 ° f < br / > Celsius: 135 ° C < br / >
  • Refractive Index: 1.4390 (estimate)
  • Solubility: 0.083g/l
  • Water Partition Coefficient: Soluble in water, ethanol, ether, benzene, carbon disulfide. Slightly soluble in carbon tetrachloride.
  • PSA: 45.82000
  • LogP: 3.42480
  • Vapor Pressure: <0.1 mmHg ( 25 °C)
  • Solubility: Insoluble in water, soluble in chloroform \ hot ethanol \ ether \ carbon disulfide and benzene
  • Sensitiveness: Sensitive to air

2,5-Dichloronitrobenzene Security Information

  • Symbol: GHS07
  • Prompt：dangerous
  • Signal Word：Warning
  • Hazard Statement： H302,H319
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：UN 3077 9/PG 3
  • WGK Germany：3
  • Hazard Category Code： 22-36-51/53
  • Safety Instruction： S26-S60
  • RTECS：CZ5260000
  • Hazardous Material Identification： Xn N
  • HazardClass：9
  • PackingGroup：III
  • TSCA：Yes
  • Explosive Limit：2.4-8.5%(V)
  • Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
  • Safety Term：9
  • Packing Group：III
  • Risk Phrases：R22; R36; R51/53

2,5-Dichloronitrobenzene Customs Data

  • HS CODE：29049085
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,5-Dichloronitrobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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2,5-Dichloronitrobenzene
 89-61-2 99%
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TRC
D435525-5g
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 $ 58.00 2023-09-07
TRC
D435525-25g
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TRC
D435525-50g
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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2,5-Dichloronitrobenzene Production Method

Production Method 1

106-46-7 106-46-7
89-61-2 89-61-2
Reaction Conditions
1.1 Reagents: Nitric acid Catalysts: Trifluoromethanesulfonic acid Solvents: 1,1,1,3,3,3-Hexafluoro-2-propanol ;  1 h, 22 - 28 °C
Reference
Trifluoromethanesulfonic Acid Promoted Controllable Electrophilic Aromatic Nitration
Wu, Yanxuan; Lu, Wen; Ma, Yan-Na ; Chen, Feijing; Ren, Wei; et al, Journal of Organic Chemistry, 2023, 88(15), 11322-11327

Production Method 2

106-46-7 106-46-7
89-61-2 89-61-2
Reaction Conditions
1.1 Reagents: Sulfuric acid
Reference
Ketocarboxylation of carbon monoxide and organic halides
Zhu, Daoya; Jin, Zilin, Tianranqi Huagong, 1991, 16(2), 48-51

Production Method 3

106-46-7 106-46-7
89-61-2 89-61-2
Reaction Conditions
1.1 Reagents: Antimony pentachloride ,  Nitryl chloride Solvents: Dichloromethane
1.2 Reagents: Water
Reference
Chemistry of superacids. 35. NO2Cl-3MXn systems: superelectrophilic aprotic nitrating agents for deactivated aromatics
Olah, G. A.; Orlinkov, A. V.; Ramaiah, P.; Oxyzoglou, A. B.; Prakash, G. K. S., Russian Chemical Bulletin (Translation of Izvestiya Akademii Nauk, 1998, 47(5), 924-927

Production Method 4

106-46-7 106-46-7
89-61-2 89-61-2
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid ;  1 h, 60 °C
Reference
Synthesis of N,N-diethyl-5-chloro-2-(4-chlorophenoxy)-4-nitroaniline
Yue, Xiali; Yao, Jingjing; Yu, Xiaoqing; Liao, Li; Liu, Dengcai, Huaxue Yu Shengwu Gongcheng, 2008, 25(7), 20-21

Production Method 5

106-46-7 106-46-7
89-61-2 89-61-2
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Fuming nitric acid Solvents: Water ;  5 min, 0 °C
1.2 2 min, 0 °C; 15 min, 23 °C
1.3 Solvents: Water ;  0 °C
Reference
Computational and Experimental Studies of Phthaloyl Peroxide-Mediated Hydroxylation of Arenes Yield a More Reactive Derivative, 4,5-Dichlorophthaloyl Peroxide
Camelio, Andrew M.; Liang, Yong; Eliasen, Anders M.; Johnson, Trevor C.; Yuan, Changxia; et al, Journal of Organic Chemistry, 2015, 80(16), 8084-8095

Production Method 6

106-46-7 106-46-7
89-61-2 89-61-2
Reaction Conditions
1.1 Reagents: Nitric acid ,  Nitrogen oxide (N2O5) ;  1 h, 55 - 60 °C
Reference
A new production process of 2,5-dichloronitrobenzene
Xu, Xiaoliang; Cui, Weiwei; Zhang, Jianyu; Ding, Zuolong; Wang, Shina, Lujian Gongye, 2015, 51(8), 19-20

Production Method 7

106-46-7 106-46-7
89-61-2 89-61-2
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Fuming nitric acid Solvents: Dichloromethane ;  < 35 °C
Reference
Synthesis of 2,5-dichloro-4-aminophenol
Yan, Xiao-li, Jingxi Huagong Zhongjianti, 2015, 45(1), 28-30

Production Method 8

106-46-7 106-46-7
89-61-2 89-61-2
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid ;  30 min, 36 - 38 °C; 36 °C → 105 °C; 30 min, 100 - 105 °C
Reference
The synthesis of 3,4-difluorochlorobenzene from p-dichlorobenzene
Zhang, Cuie; Chen, Xingquan; Wang, Minwen; Liu, Hong, Jingxi Huagong Zhongjianti, 2003, 33(4), 22-23

Production Method 9

106-46-7 106-46-7
89-61-2 89-61-2
Reaction Conditions
1.1 Reagents: Nitric acid Solvents: Water
Reference
Synthesis of SL-89.0591
Fang, Hao; Xia, Lin; Shen, Wanhua; Li, Minyong; Ni, Peizhou, Zhongguo Yaoke Daxue Xuebao, 2002, 33(2), 98-100

Production Method 10

106-46-7 106-46-7
89-61-2 89-61-2
Reaction Conditions
1.1 Reagents: Nitrogen oxide (N2O5) Solvents: 1,1,1,2-Tetrafluoroethane ;  30 min, 0.6 MPa, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
Reference
Nitration of aromatics with dinitrogen pentoxide in a liquefied 1,1,1,2-tetrafluoroethane medium
Kharchenko, Alexandr K.; Fauziev, Ruslan V.; Zharkov, Mikhail N.; Kuchurov, Ilya V.; Zlotin, Sergei G., RSC Advances, 2021, 11(42), 25841-25847

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Purity:99%
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